3,6-Dibromo-9-(2-fluoro-3-piperazin-1-ylpropyl)carbazole;dihydrochloride
3,6-Dibromo-9-(2-fluoro-3-piperazin-1-ylpropyl)carbazole;dihydrochloride
Inhibitor of mitochondrial apoptosis-induced channel (MAC) (IC50 = 28 nM). Reduces STS-induced apoptosis in FL5.12 cells by over 50%. Inhibits release of cytochrome c by Bid-induced Bax activation (IC50 = 0.68 μM).
Brand Name:
Vulcanchem
CAS No.:
335166-00-2
VCID:
VC0004749
InChI:
InChI=1S/C19H20Br2FN3.2ClH/c20-13-1-3-18-16(9-13)17-10-14(21)2-4-19(17)25(18)12-15(22)11-24-7-5-23-6-8-24;;/h1-4,9-10,15,23H,5-8,11-12H2;2*1H
SMILES:
C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)F.Cl.Cl
Molecular Formula:
C19H22Br2Cl2FN3
Molecular Weight:
542.1 g/mol
3,6-Dibromo-9-(2-fluoro-3-piperazin-1-ylpropyl)carbazole;dihydrochloride
CAS No.: 335166-00-2
Cat. No.: VC0004749
Molecular Formula: C19H22Br2Cl2FN3
Molecular Weight: 542.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Inhibitor of mitochondrial apoptosis-induced channel (MAC) (IC50 = 28 nM). Reduces STS-induced apoptosis in FL5.12 cells by over 50%. Inhibits release of cytochrome c by Bid-induced Bax activation (IC50 = 0.68 μM). |
|---|---|
| CAS No. | 335166-00-2 |
| Molecular Formula | C19H22Br2Cl2FN3 |
| Molecular Weight | 542.1 g/mol |
| IUPAC Name | 3,6-dibromo-9-(2-fluoro-3-piperazin-1-ylpropyl)carbazole;dihydrochloride |
| Standard InChI | InChI=1S/C19H20Br2FN3.2ClH/c20-13-1-3-18-16(9-13)17-10-14(21)2-4-19(17)25(18)12-15(22)11-24-7-5-23-6-8-24;;/h1-4,9-10,15,23H,5-8,11-12H2;2*1H |
| Standard InChI Key | JWCVUOLQOHIRML-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)F.Cl.Cl |
| Canonical SMILES | C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)F.Cl.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator